molecular formula C4H3O2- B1264759 but-3-ynoate

but-3-ynoate

Cat. No. B1264759
M. Wt: 83.07 g/mol
InChI Key: KKAHGSQLSTUDAV-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

3-butynoate is a monocarboxylic acid anion that is the conjugate base of 3-butynoic acid;  major species at pH 7.3. It is a conjugate base of a 3-butynoic acid.

Scientific Research Applications

1. Synthesis and Transformation

But-3-ynoate compounds serve as essential intermediates in the synthesis and transformation of various chemical structures:

  • Synthesis of Complex Molecules : Utilized in the synthesis of ethyl 3-methyltridec-2-en-4-ynoate, this compound compounds contribute to the creation of complex molecules under mild and environmentally friendly conditions (Tan Ni, 2008).
  • Production of Nitrogen Heterocycles : They are involved in the synthesis of 2-aminoindolizines through 1,3-dipolar cycloaddition, paving the way for the generation of various nitrogen heterocycles (Julien Brioche, C. Meyer, J. Cossy, 2015).
  • Thermal Transformation Studies : Studies on the unexpected thermal transformation of aryl 3-arylprop-2-ynoates, closely related to this compound, reveal intricate chemical behavior, offering insights into chemical reaction pathways and molecular structure formation (V. Lellek, H. Hansen, 2001).

2. Catalysis and Chemical Reactions

This compound derivatives are crucial in various catalysis and chemical reaction processes:

  • Silver-Catalyzed Cyclizations : Involved in silver-catalyzed tert-butyl 3-oxopent-4-ynoate π-cyclizations, these compounds play a role in controlling ring size and the formation of different chemical structures (D. Hermann, R. Brückner, 2018).
  • Synthesis of Organofluoro Compounds : They are also used as building blocks in the synthesis of various organofluoro compounds, which have numerous applications in pharmaceuticals, agrochemicals, and material science (Xuechun Sun, Jing Han, Jie Chen, H. Zhang, W. Cao, 2016).
  • Reductive Coupling Mechanisms : this compound compounds are involved in the mechanistic study of nickel-catalyzed reductive coupling with aldehydes, contributing to the understanding of complex chemical processes (S. K. Rodrigo, Hairong Guan, 2017).

3. Polymer Production and Material Science

In the field of material science and polymer production, this compound derivatives show significant potential:

  • Polyhydroxyalkanoates Production : Utilized by Ralstonia eutropha for polyhydroxyalkanoates (PHAs) production, this compound compounds contribute to the generation of biodegradable plastics, highlighting their importance in sustainable material production (S. Bhatia, Ranjit G Gurav, Tae-Rim Choi, et al., 2019).

properties

Molecular Formula

C4H3O2-

Molecular Weight

83.07 g/mol

IUPAC Name

but-3-ynoate

InChI

InChI=1S/C4H4O2/c1-2-3-4(5)6/h1H,3H2,(H,5,6)/p-1

InChI Key

KKAHGSQLSTUDAV-UHFFFAOYSA-M

Canonical SMILES

C#CCC(=O)[O-]

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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